Cas no 706773-76-4 (1-4-methoxy-3-(propan-2-yl)benzenesulfonyl-4-3-(trifluoromethyl)phenylpiperazine)

• Product Name: 1-4-methoxy-3-(propan-2-yl)benzenesulfonyl-4-3-(trifluoromethyl)phenylpiperazine
• CAS No: 706773-76-4
• MF: C₂₁H₂₅F₃N₂O₃S
• MW: 442.49501490593
• CID: 6085657
• PubChem ID: 2956371
• Update Time: 2025-10-29

1-4-methoxy-3-(propan-2-yl)benzenesulfonyl-4-3-(trifluoromethyl)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-4-methoxy-3-(propan-2-yl)benzenesulfonyl-4-3-(trifluoromethyl)phenylpiperazine
• 1-(4-methoxy-3-propan-2-ylphenyl)sulfonyl-4-[3-(trifluoromethyl)phenyl]piperazine
• Piperazine, 1-[[4-methoxy-3-(1-methylethyl)phenyl]sulfonyl]-4-[3-(trifluoromethyl)phenyl]-
• 706773-76-4
• Z274528852
• F1639-0375
• 1-[4-methoxy-3-(propan-2-yl)benzenesulfonyl]-4-[3-(trifluoromethyl)phenyl]piperazine
• 1-((3-isopropyl-4-methoxyphenyl)sulfonyl)-4-(3-(trifluoromethyl)phenyl)piperazine
• AKOS002285813

• Inchi： 1S/C21H25F3N2O3S/c1-15(2)19-14-18(7-8-20(19)29-3)30(27,28)26-11-9-25(10-12-26)17-6-4-5-16(13-17)21(22,23)24/h4-8,13-15H,9-12H2,1-3H3
• InChI Key： GNQWOZMMGHLPQZ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C(C(C)C)=C2)(=O)=O)CCN(C2=CC=CC(C(F)(F)F)=C2)CC1

Computed Properties

• Exact Mass: 442.15379832g/mol
• Monoisotopic Mass: 442.15379832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 546.3±60.0 °C(Predicted)
• pka: 3.53±0.40(Predicted)

Additional information on 1-4-methoxy-3-(propan-2-yl)benzenesulfonyl-4-3-(trifluoromethyl)phenylpiperazine

Introduction to 1-4-methoxy-3-(propan-2-yl)benzenesulfonyl-4-3-(trifluoromethyl)phenylpiperazine and CAS No 706773-76-4

1-4-methoxy-3-(propan-2-yl)benzenesulfonyl-4-3-(trifluoromethyl)phenylpiperazine, identified by the chemical identifier CAS No 706773-76-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperazine class of scaffolds, which are widely recognized for their versatility in drug design due to their ability to interact with a diverse range of biological targets. The structural features of this molecule, particularly the presence of a benzenesulfonyl group and a trifluoromethyl substituent, contribute to its unique pharmacological properties and potential therapeutic applications.

The synthesis and characterization of 1-4-methoxy-3-(propan-2-yl)benzenesulfonyl-4-3-(trifluoromethyl)phenylpiperazine have been extensively studied in recent years, with a focus on optimizing its chemical properties for drug development. The benzenesulfonyl group is known to enhance binding affinity and selectivity, making it a valuable moiety in the design of small-molecule inhibitors. Additionally, the trifluoromethyl group is a common pharmacophore that improves metabolic stability and bioavailability, which are critical factors in the development of novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-4-methoxy-3-(propan-2-yl)benzenesulfonyl-4-3-(trifluoromethyl)phenylpiperazine with various biological targets. These studies have revealed that the compound exhibits promising activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The ability to modulate these enzymes has significant implications for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its potential as an anti-inflammatory agent, 1-4-methoxy-3-(propan-2-yl)benzenesulfonyl-4-3-(trifluoromethyl)phenylpiperazine has shown promise in preclinical studies as a candidate for treating neurological disorders. Piperazine derivatives are known to interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The structural modifications present in this compound may enhance its ability to modulate these receptors, potentially leading to novel therapeutic strategies.

The role of CAS No 706773-76-4 in drug discovery is further underscored by its unique physicochemical properties. The compound exhibits good solubility in both organic solvents and aqueous media, which facilitates its formulation into various pharmaceutical dosage forms. Furthermore, its stability under different storage conditions makes it a practical candidate for further development into a marketable drug product.

Current research efforts are focused on refining the synthetic routes for 1-4-methoxy-3-(propan-2-yl)benzenesulfonyl-4-3-(trifluoromethyl)phenylpiperazine to improve yield and purity. Advances in green chemistry principles have encouraged the exploration of sustainable synthetic methodologies that minimize waste and reduce environmental impact. These efforts align with global initiatives aimed at promoting sustainable pharmaceutical practices.

The pharmacokinetic profile of CAS No 706773-76-4 is another area of active investigation. Studies have indicated that the compound exhibits moderate oral bioavailability and a favorable half-life, suggesting its potential for once-daily dosing regimens. Understanding these pharmacokinetic parameters is crucial for optimizing therapeutic efficacy while minimizing side effects.

Future directions in the study of 1-4-methoxy-3-(propan-2-y l)benzenesulfonyl -4 - 3 - (trifluoromethyl )phen ylpiperazine include exploring its potential as an antagonist or inverse agonist for specific biological targets. The ability to fine-tune its structure may lead to the discovery of new analogs with enhanced potency and selectivity. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into clinical applications.

The broader impact of this research on human health cannot be overstated. The development of novel therapeutic agents like 1 - 4 - methoxy - 3 - (propan - 2 - y l )benzenesulfony l - 4 - 3 - (trifluoromethyl )phen ylpiperazine holds promise for improving outcomes in patients suffering from various diseases. By leveraging cutting-edge chemical biology techniques and interdisciplinary collaboration, researchers are paving the way for innovative treatments that address unmet medical needs.